Cas no 1015-55-0 (5,8-Dimethoxy-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 5,8-Dimethoxy-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 1015-55-0
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD03701612
• CID: 169755
• PubChem ID: 24880515
• Update Time: 2025-06-08

5,8-Dimethoxy-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone,3,4-dihydro-5,8-dimethoxy-
• 5,8-dimethoxy-3,4-dihydro-2H-naphthalen-1-one
• 5,8-Dimethoxytetralone
• 5,8-Dimethoxy-1-tetralone
• 5,8-Dimethoxy-3,4-dihydro-2H-naphthalin-1-on
• 5,8-dimethoxy-3,4-dihydronaphthalen-1(2h)-one
• 5,8-Dimethoxytetralin-1-one
• 5 8-DIMETHOXY-1-TETRALONE 99
• 3,4-dihydro-5,8-dimethoxynaphthalen-1(2H)-one
• 5,8-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-one
• 5,8-Dimethoxy-1,2,3,4-tetrahydronaphthalene-1-one
• 1,2,3,4-Tetrahydro-5,8-dimethoxynaphthalene-1-one
• 5,8-Dimethoxy-1-tetralone 99%
• NSC-103559
• EINECS 213-803-8
• DTXSID20143968
• NSC103559
• 1(2H)-Naphthalenone, 3,4-dihydro-5,8-dimethoxy-
• NS-02222
• NSC 103559
• AKOS012024825
• 1015-55-0
• 5,8-Dimethoxy-1-tetralone,99%
• NCIOpen2_007286
• SCHEMBL1274261
• MFCD03701612
• J-000430
• VAMWBRIIBYQTGS-UHFFFAOYSA-N
• 5,8-Dimethoxy-1-tetralone, 99%
• NS00023070
• BAA01555
• 5,8-Dimethoxy-1,2,3,4-tetrahydronaphthalen-1-one

• MDL： MFCD03701612
• Inchi： 1S/C12H14O3/c1-14-10-6-7-11(15-2)12-8(10)4-3-5-9(12)13/h6-7H,3-5H2,1-2H3
• InChI Key： VAMWBRIIBYQTGS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C(CCCC=21)=O)OC

Computed Properties

• Exact Mass: 206.09400
• Monoisotopic Mass: 206.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.14
• Melting Point: 59-63 °C (lit.)
• Boiling Point: 366°C at 760 mmHg
• Flash Point: 166.5°C
• Refractive Index: 1.537
• PSA: 35.53000
• LogP: 2.22280
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5,8-Dimethoxy-1,2,3,4-tetrahydronaphthalen-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Safety Term：WGK Germany 3
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 5,8-Dimethoxy-1,2,3,4-tetrahydronaphthalen-1-one

Introduction to 5,8-Dimethoxy-1,2,3,4-tetrahydronaphthalen-1-one (CAS No. 1015-55-0)

5,8-Dimethoxy-1,2,3,4-tetrahydronaphthalen-1-one, identified by its Chemical Abstracts Service number CAS No. 1015-55-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This tetrahydropyranone derivative has garnered attention due to its structural complexity and potential biological activities. The presence of methoxy groups at the 5th and 8th positions enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of 5,8-Dimethoxy-1,2,3,4-tetrahydronaphthalen-1-one consists of a naphthalene core modified by a tetrahydropyranone ring. This unique configuration imparts distinct electronic and steric properties, making it a versatile building block for more complex molecules. The compound's stability under various reaction conditions further adds to its appeal in synthetic applications.

In recent years, 5,8-Dimethoxy-1,2,3,4-tetrahydronaphthalen-1-one has been explored for its pharmacological potential. Researchers have been particularly interested in its derivatives due to their reported anti-inflammatory, antioxidant, and antimicrobial properties. The methoxy groups contribute to the compound's ability to interact with biological targets, suggesting possible applications in drug development.

One of the most intriguing aspects of 5,8-Dimethoxy-1,2,3,4-tetrahydronaphthalen-1-one is its role as a precursor in the synthesis of more complex natural products. For instance, it has been utilized in the preparation of certain flavonoid analogs and other bioactive molecules. The compound's ability to undergo various functional group transformations makes it an indispensable tool in medicinal chemistry.

The synthesis of 5,8-Dimethoxy-1,2,3,4-tetrahydronaphthalen-1-one typically involves multi-step reactions starting from readily available precursors. Common methodologies include cyclization reactions followed by methoxylation steps. Advances in catalytic processes have further optimized these synthetic routes, improving yield and purity. These developments have made the compound more accessible for both academic and industrial research purposes.

Recent studies have highlighted the compound's utility in the development of novel therapeutic agents. For example, researchers have demonstrated its effectiveness in modulating certain enzymatic pathways associated with neurological disorders. The precise stereochemistry of 5,8-Dimethoxy-1,2,3,4-tetrahydronaphthalen-1-one plays a crucial role in determining its biological activity. This underscores the importance of high-purity synthesis and careful characterization.

The spectroscopic and analytical characterization of 5,8-Dimethoxy-1,2,3,4-tetrahydronaphthalen-1-one is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) are routinely employed to confirm its structure and purity. These analytical methods ensure that researchers working with the compound obtain reliable results for their studies.

In conclusion,5,8-Dimethoxy-1，2，3，4-tetrahydronaphthalen-l-one (CAS No. 1015—55—0) represents a fascinating compound with diverse applications in organic synthesis and pharmaceutical research。 Its unique structural features， coupled with its potential biological activities， make it a valuable asset for scientists exploring new drug candidates。 As research continues to uncover new derivatives and applications， this tetrahydropyranone derivative is poised to remain at the forefront of chemical innovation.